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Compound of Interest

Compound Name: 7-lodohept-2-yne

Cat. No.: B14463455

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis of 7-iodohept-2-yne, a
valuable building block in organic chemistry. The document details a reliable synthetic protocol,
presents key quantitative data in a structured format, and includes a visualization of the
experimental workflow.

Introduction

7-lodohept-2-yne is a chemical intermediate with the molecular formula C7Ha11l and a
molecular weight of 222.07 g/mol . Its structure features a seven-carbon chain with an internal
alkyne between carbons 2 and 3, and a terminal iodine atom at position 7. This bifunctional
nature makes it a versatile reagent in a variety of chemical transformations, including cross-
coupling reactions and the introduction of functionalized alkyl chains in the synthesis of more
complex molecules.

Synthetic Approach

The most common and efficient method for the synthesis of 7-iodohept-2-yne is through the
iodination of the corresponding primary alcohol, hept-2-yn-1-ol. This transformation is typically
achieved using an Appel-type reaction, which involves the use of triphenylphosphine (PPhs)
and iodine (I2). This method is known for its mild reaction conditions and good yields.
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The following table summarizes the key quantitative data for the starting material and the final

product.
Property Hept-?-yn-l—ol (Starting 7-lodohept-2-yne (Product)
Material)
CAS Number 1002-36-4[1] 70396-14-4[2]
Molecular Formula C7H120 C7H1al
Molecular Weight 112.17 g/mol [1] 222.07 g/mol
Boiling Point 85-87 °C (15 mmHg) Not available
Density 0.862 g/mL Not available
Appearance Colorless liquid Not available

Experimental Protocol

The following protocol is a detailed methodology for the synthesis of 7-iodohept-2-yne from

hept-2-yn-1-ol.

Materials:

Hept-2-yn-1-ol

o Triphenylphosphine (PPhs)

e |Imidazole

 lodine (I2)

e Dichloromethane (DCM)

o Saturated aqueous sodium thiosulfate (Na2S203) solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
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« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve hept-2-yn-1-ol, triphenylphosphine (1.5 equivalents), and imidazole (2.0
equivalents) in anhydrous dichloromethane.

Addition of lodine: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution
of iodine (1.5 equivalents) in dichloromethane to the flask with stirring. The reaction is
exothermic, and the addition should be controlled to maintain the temperature below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by
thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous
solution of sodium thiosulfate. Stir until the brown color of the iodine disappears.

Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Wash
the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

Purification: The crude product is purified by flash column chromatography on silica gel using
a mixture of hexane and ethyl acetate as the eluent to afford pure 7-iodohept-2-yne.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis of 7-iodohept-2-

yne.
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Caption: Experimental workflow for the synthesis of 7-lodohept-2-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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